![molecular formula C7H9NO3S B1451494 4-Hydroxy-2-methylbenzenesulfonamide CAS No. 23202-51-9](/img/structure/B1451494.png)
4-Hydroxy-2-methylbenzenesulfonamide
Overview
Description
4-Hydroxy-2-methylbenzenesulfonamide (HMBS) is an organic compound with the molecular formula C7H9NO3S. It is an aromatic sulfonamide with a wide range of applications in medicinal chemistry, organic chemistry, and biochemistry. HMBS is commonly used as a precursor for the synthesis of a variety of compounds, including analgesics and anti-inflammatory drugs. In addition, HMBS has been used in research applications, such as enzyme inhibition studies, protein crystallography, and metabolic engineering.
Scientific Research Applications
Synthesis and Spectroscopic Investigation :
- Researchers synthesized derivatives including N-(4-hydroxyphenethyl)-4-methylbenzenesulfonamide and investigated their molecular and electronic structures using density functional theory. These studies provided valuable insights into the structural and spectroscopic characteristics of the compounds, aiding in spectral assignments and understanding molecular stability (Mahmood, Akram, & Lima, 2016).
Structural Characterization and Biological Applications :
- The structural characterization of methylbenzenesulfonamide derivatives has been explored, with applications in targeting preparations for preventing HIV-1 infection. This includes the synthesis and characterization of specific intermediates and novel compounds (Cheng De-ju, 2015).
Anticancer and DNA Interaction Studies :
- Ternary complexes involving 4-methylbenzenesulfonamide derivatives have been prepared and characterized, demonstrating their potential for DNA binding and cleavage, genotoxicity, and anticancer activity. The binding affinity to DNA and the effectiveness in inducing apoptosis in tumor cells were notably influenced by the N-sulfonamide derivative (González-Álvarez et al., 2013).
Synthesis and Quantum Chemical Calculation :
- Quantum-chemical calculations have been applied to newly synthesized N-(3,5-di-tert-butyl-2-hydroxyphenyl)-4-methylbenzenesulfonamide compounds. These studies focus on defining the optimized state, predicting free energy, and identifying molecular orbitals contributing to spectrum formation, thereby aiding in understanding the antioxidant activity of these compounds (Sun Peiming et al., 2022).
Computational Study for Therapeutic Applications :
- Computational studies of 4-methylbenzenesulfonamide derivatives have been conducted, focusing on their structural and electronic properties. This research is pivotal in drug development, especially for designing novel therapeutic agents for diseases like Alzheimer’s, as these studies offer insights into the molecular interactions and binding mechanisms (Abbasi et al., 2018).
Antimicrobial and Enzyme Inhibition Studies :
- Synthesized sulfonamides bearing 1,4-benzodioxin ring have been explored for their antibacterial potential. These compounds, including N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamides, showed inhibitory activity against various bacterial strains and potential as therapeutic agents for inflammatory diseases (Abbasi et al., 2017).
Mechanism of Action
While the specific mechanism of action for 4-Hydroxy-2-methylbenzenesulfonamide is not mentioned in the available resources, sulfonamides, a related class of compounds, are known to inhibit bacterial enzyme dihydropteroate synthetase. This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
4-Hydroxy-2-methylbenzenesulfonamide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. One of the key interactions is with carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide. This compound acts as an inhibitor of carbonic anhydrase, binding to the active site of the enzyme and preventing its normal function. This inhibition can lead to a decrease in the production of bicarbonate ions, which are essential for various physiological processes .
Cellular Effects
The effects of this compound on cellular processes are diverse. In various cell types, this compound has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is involved in cell growth and differentiation. Additionally, this compound can alter the expression of genes related to oxidative stress and apoptosis, leading to changes in cell survival and function .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms is the inhibition of enzyme activity. By binding to the active sites of enzymes like carbonic anhydrase, this compound prevents the normal catalytic function of these enzymes. This binding interaction is often mediated by hydrogen bonds and hydrophobic interactions between the compound and the enzyme. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of specific genes .
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time. Prolonged exposure to light and heat can lead to the breakdown of this compound, resulting in the formation of degradation products that may have different biological activities. In in vitro and in vivo studies, the long-term effects of this compound on cellular function have been observed, including changes in cell viability and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to have minimal toxic effects and can effectively inhibit target enzymes. At higher doses, this compound can exhibit toxic effects, including liver and kidney damage. These adverse effects are likely due to the accumulation of the compound and its metabolites in these organs. Threshold effects have also been observed, where a certain dosage is required to achieve the desired biochemical effects without causing toxicity .
Metabolic Pathways
This compound is involved in several metabolic pathways. It is primarily metabolized in the liver through phase I and phase II metabolic reactions. Phase I reactions include oxidation and hydroxylation, while phase II reactions involve conjugation with glucuronic acid or sulfate. These metabolic processes result in the formation of more water-soluble metabolites that can be excreted from the body. The enzymes involved in these metabolic pathways include cytochrome P450 oxidases and UDP-glucuronosyltransferases .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be transported across cell membranes by organic anion transporters and distributed within various tissues, including the liver, kidneys, and brain. The localization and accumulation of this compound in these tissues can influence its biological activity and potential therapeutic effects .
Subcellular Localization
The subcellular localization of this compound is an important factor in determining its activity and function. This compound can be found in various cellular compartments, including the cytoplasm, mitochondria, and nucleus. The localization is often directed by specific targeting signals and post-translational modifications that guide the compound to its site of action. In the mitochondria, this compound can influence mitochondrial function and energy production, while in the nucleus, it can affect gene expression and DNA repair processes .
Properties
IUPAC Name |
4-hydroxy-2-methylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3S/c1-5-4-6(9)2-3-7(5)12(8,10)11/h2-4,9H,1H3,(H2,8,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQKITWMQXQPWGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)O)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80664048 | |
Record name | 4-Hydroxy-2-methylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80664048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
23202-51-9 | |
Record name | 4-Hydroxy-2-methylbenzenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23202-51-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Hydroxy-2-methylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80664048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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